3-((4-methyl-5-((4-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[4-methyl-5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C19H15F3N4OS2/c1-25-16(10-26-14-4-2-3-5-15(14)29-18(26)27)23-24-17(25)28-11-12-6-8-13(9-7-12)19(20,21)22/h2-9H,10-11H2,1H3
• InChI Key: MBOZQZAXXXULKP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=CC=C(C=C2)C(F)(F)F)CN3C4=CC=CC=C4SC3=O
• Molecular Formula: C19H15F3N4OS2
• Molecular Weight: 436.5 g/mol
• CAS No.: 847400-89-9

Description

3-((4-methyl-5-((4-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C19H15F3N4OS2 and its molecular weight is 436.47. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimicrobial Potential

• Anticancer Properties: Thiazole derivatives, similar in structure to the specified compound, have demonstrated potential in anticancer activities. For instance, derivatives of thiazole have been found to exhibit significant anticancer activities against various human tumor cell lines (Küçükgüzel et al., 2013).
• Antimicrobial Activities: Thiazole and triazole derivatives have been noted for their antimicrobial properties, suggesting potential use in combating bacterial and fungal infections (Tay et al., 2022).

Oxidative Stress Mitigation

• Prevention of Ethanol-induced Oxidative Stress: Certain thiazole-triazole compounds have shown effectiveness in preventing ethanol-induced oxidative stress in mouse brain and liver, indicating potential therapeutic applications for oxidative stress-related conditions (Aktay et al., 2005).

Material Science Applications

• UV Protection and Antimicrobial Coating: Thiazole azodyes, which may include derivatives similar to the specified compound, have been used for UV protection and imparting antimicrobial properties to cotton fabrics. This showcases their potential in material science, particularly in textile processing (Mohamed et al., 2020).

Corrosion Inhibition

• Steel Corrosion Inhibition: Derivatives of benzothiazole have been found effective as corrosion inhibitors for steel in acidic environments, highlighting their potential in industrial applications (Hu et al., 2016).

Mechanism of Action

Target of action

The compound contains a trifluoromethyl group , which is often used as a bioisostere to create derivatives by replacing a chloride or a methyl group. This can be used to adjust the steric and electronic properties of a lead compound, or to protect a reactive methyl group from metabolic oxidation .

Mode of action

Compounds containing a trifluoromethyl group often interact with their targets through the formation of hydrogen bonds, dipole-dipole interactions, and van der waals forces .

Biochemical pathways

Without specific information on the compound, it’s difficult to predict the exact biochemical pathways it might affect. Compounds with similar structures have been found to have diverse biological activities .

Pharmacokinetics

The presence of the trifluoromethyl group can influence these properties by increasing the compound’s lipophilicity, which can enhance its absorption and distribution .

Result of action

Compounds with similar structures have been found to have diverse biological activities, including antiviral, anti-inflammatory, and anticancer activities .

Action environment

The trifluoromethyl group can increase the compound’s stability and resistance to metabolic degradation, which can influence its action, efficacy, and stability .